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Introduction

Linear alkylbenzene sulfonates (LAS) are a class of anionic surfactants extensively used in the
formulation of household and industrial detergents.[1] Due to their widespread application, they
are consistently introduced into the environment, primarily through wastewater streams.
Understanding the environmental fate of LAS is crucial for assessing their ecological risk and
ensuring their safe use. This technical guide provides an in-depth overview of the
biodegradation pathways, sorption behavior, and ecotoxicity of LAS, intended for researchers,
scientists, and drug development professionals.

Biodegradation of LAS

The primary mechanism for the removal of LAS from the environment is biodegradation.[2] The
rate and pathway of biodegradation are highly dependent on the presence of oxygen.

Aerobic Biodegradation

Under aerobic conditions, LAS are rapidly and extensively biodegraded by a wide variety of
microorganisms.[3][4] The process is initiated by the enzymatic oxidation of the terminal methyl
group of the alkyl chain (w-oxidation), followed by the sequential shortening of the alkyl chain
via B-oxidation.[5] This process leads to the formation of sulfophenylcarboxylates (SPCs) as
primary intermediates. These SPCs are then further degraded through the cleavage of the
aromatic ring, ultimately leading to mineralization into carbon dioxide, water, and sulfate.[1] The
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half-life of LAS in soil under aerobic conditions is approximately 1 to 3 weeks.[4] In river water,

the half-life can be as short as 0.15 to 0.5 days.[5]

The aerobic biodegradation pathway of LAS can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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